Cas no 99460-76-1 ((5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one
• CAS No: 99460-76-1
• MF: C₁₁H₆F₃NOS₂
• MW: 289.296650409698
• MDL: MFCD04969059
• CID: 797144
• PubChem ID: 5751612
• Update Time: 2025-10-29

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(4-(trifluoromethyl)benzylidene)thiazol-4(5H)-one
• (5E)-2-MERCAPTO-5-[4-(TRIFLUOROMETHYL)-BENZYLIDENE]-1,3-THIAZOL-4(5H)-ONE
• 4-Thiazolidinone,2-thioxo-5-[[4-(trifluoromethyl)phenyl]methylene]-
• AKOS B018357
• (5E)-2-mercapto-5-[4-(trifluoromethyl)benzylidene]-1,3-thiazol-4(5H)-one
• AKOS000408938
• Z44301482
• SR-01000361533
• AKOS000307417
• SCHEMBL15091393
• (5E)-2-sulfanyl-5-{[4-(trifluoromethyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one
• SR-01000361533-1
• MFCD04969059
• 99460-76-1
• (5E)-2-sulfanylidene-5-[[4-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
• (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one

• MDL： MFCD04969059
• Inchi： 1S/C11H6F3NOS2/c12-11(13,14)7-3-1-6(2-4-7)5-8-9(16)15-10(17)18-8/h1-5H,(H,15,16,17)/b8-5+
• InChI Key： ZXSOIGQCMUHMHG-VMPITWQZSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(C(F)(F)F)=CC=1)=O)=S

Computed Properties

• Exact Mass: 288.98400
• Monoisotopic Mass: 288.98429065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 93.53000
• LogP: 3.04110

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one: A Comprehensive Overview

The compound with CAS No. 99460-76-1, commonly referred to as (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolidinones, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazolidinone ring system with a trifluoromethyl-substituted benzylidene group and a mercapto functionality, making it a unique derivative within its class.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one through various routes. One of the most promising methods involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative in the presence of a suitable catalyst. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for its biological activity. The incorporation of the trifluoromethyl group into the molecule significantly enhances its stability and bioavailability, making it an attractive candidate for drug development.

The structural uniqueness of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one has been leveraged in numerous research studies to explore its potential as a pharmacological agent. For instance, recent investigations have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, studies have demonstrated that this compound exhibits significant antioxidant properties, which could be exploited in the development of novel therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the field of materials science, (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one has shown promise as a precursor for advanced materials with tailored electronic and optical properties. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metallopolymers and hybrid materials for applications in electronics and photonics. Furthermore, its thiol group enables it to participate in click chemistry reactions, opening up new avenues for the construction of complex molecular architectures.

From an environmental standpoint, the synthesis and application of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic protocols that utilize renewable resources and reduce waste generation. These efforts align with the growing global emphasis on sustainable chemistry and green manufacturing practices.

Looking ahead, (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of chemical properties makes it a valuable tool for addressing some of the most pressing challenges in modern science and technology. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.